({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine

• Molecular Formula: C7H8BrN5
• Molecular Weight: 242.08 g/mol
• IUPAC Name: 1-(8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C7H8BrN5/c1-9-4-5-11-12-7-6(8)10-2-3-13(5)7/h2-3,9H,4H2,1H3
• InChI Key: UDNNDSWEUSVCMM-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NN=C2N1C=CN=C2Br

Description

({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine is a brominated heterocyclic compound featuring a triazolo[4,3-a]pyrazine core substituted with a bromine atom at the 8-position and a methylamine group via a methylene linker at the 3-position. For example, bromo-substituted triazolopyrazines are often synthesized via bromination of precursor heterocycles or nucleophilic displacement reactions (e.g., ). The bromine atom at position 8 likely enhances electronic effects and influences intermolecular interactions, as observed in XRD studies of similar brominated triazinones ().

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine typically involves the formation of the triazolo-pyrazine core followed by bromination and subsequent functionalization. One common method involves the cyclization of appropriate precursors under controlled conditions, followed by bromination using bromine or N-bromosuccinimide (NBS) in an organic solvent .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium azide, potassium thiocyanate.

Major Products: The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives depending on the nucleophile used .

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, this compound and its derivatives are studied for their potential antimicrobial and anticancer properties. They have shown activity against various bacterial strains and cancer cell lines .

Medicine: The compound is being investigated for its potential use in drug development, particularly as an antimicrobial and anticancer agent. Its ability to inhibit certain enzymes and pathways makes it a promising candidate for further research .

Industry: In the industrial sector, the compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine involves its interaction with specific molecular targets. In biological systems, it may inhibit certain enzymes or interfere with cellular pathways, leading to its antimicrobial or anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine and related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features/Applications	Reference
({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine	8-Br, 3-(CH2NHCH3)	C8H10BrN5	256.10	Potential intermediate for bioactive molecules; structural similarity to kinase inhibitors
6-Bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine	6-Br, 8-Cl, 3-CH3	C6H4BrClN4	247.48	Dual halogenation enhances electrophilicity; used in medicinal chemistry studies
8-Amino-1,2,4-triazolo[4,3-a]pyrazin-3-one derivatives	8-NH2, 3-oxo substituents	Varies	~250–300	Potent adenosine A1/A2A receptor ligands; IC50 values in nM range
3-(4-Nitrophenyl)-N-phenethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine (36)	8-NH2, 3-(4-nitrophenyl), N-phenethyl	C19H17N7O2	383.39	High-yield synthesis (87–99%); decomposition point 236–238°C
(2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine	3-CF3, fused dihydrotriazolo ring	C17H16F6N6O	458.35	DPP-IV inhibitor (IC50 = 18 nM); oral bioavailability and antidiabetic activity
Methyl 2-(8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)acetate	8-Br, 3-(CH2COOCH3)	C8H7BrN4O2	271.07	Ester derivative with 97% purity; intermediate for further functionalization

Key Findings from Comparative Analysis:

Substituent Effects on Reactivity and Bioactivity: Bromine at position 8 (as in the target compound) increases steric bulk and polarizability, which may enhance binding to hydrophobic enzyme pockets compared to chlorine or nitro groups (e.g., compound 36 in ) .

Synthetic Accessibility :

• Bromo-substituted triazolopyrazines are typically synthesized via electrophilic bromination (e.g., using N-bromosuccinimide) or nucleophilic displacement of leaving groups (). For example, describes a four-step synthesis of 8-bromo intermediates starting from substituted anilines .
• High-yield reactions (e.g., 86–99% for compound 36 in ) highlight the robustness of Buchwald-Hartwig amination or SNAr reactions in modifying the triazolo core .

Structural Insights: XRD studies of brominated pyrazolotriazines () reveal that bromine atoms induce non-valent interactions (e.g., halogen bonding), influencing crystal packing and stability . This property is critical for solid-state formulation in drug development.

Biological Relevance: While the target compound lacks direct activity data, its structural analogs exhibit diverse pharmacological profiles. For instance, 8-amino derivatives () show nanomolar affinity for adenosine receptors, and trifluoromethyl-substituted analogs () are potent DPP-IV inhibitors .

Biological Activity

({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine is a heterocyclic compound notable for its unique triazolo-pyrazine core and its potential biological activities. With a molecular formula of C$_7$H$_8$BrN$_5$ and a molecular weight of approximately 242.08 g/mol, this compound has garnered interest in medicinal chemistry due to its structural properties that allow for various modifications and applications in drug development .

Structural Characteristics

The compound features a bromine atom at the 8-position of the triazole ring, which enhances its reactivity. The presence of both the triazole and pyrazine rings contributes to its diverse biological activities. The IUPAC name for this compound is 1-(8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-N-methylmethanamine .

Anticancer Properties

Recent studies indicate that ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine may act as an inhibitor of specific enzymes and cellular pathways related to cancer progression. For instance, compounds with similar structures have demonstrated inhibitory effects on kinases such as c-Met and VEGFR-2, which are critical in cancer cell proliferation and angiogenesis .

Case Study: Inhibition of Cancer Cell Lines
In vitro studies have shown that derivatives of this compound exhibit significant inhibitory effects against human lung adenocarcinoma and breast cancer cell lines. These findings suggest that the compound could be a promising lead for further development in anticancer therapies .

Antimicrobial Activity

The compound also shows potential antimicrobial properties. Its mechanism typically involves the inhibition of enzymes critical for microbial survival. Compounds based on the triazolo-pyrazine scaffold have been reported to exhibit efficacy against various pathogens .

The biological activity of ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine likely involves interactions with molecular targets such as kinases or receptors involved in cell signaling pathways. Molecular docking studies have elucidated potential binding sites on these target proteins, providing insights into its mechanism of action .

Synthesis and Derivatives

The synthesis of ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine typically involves several steps:

• Formation of the triazolopyrazine core.
• Introduction of the bromine atom.
• Functionalization to yield derivatives with enhanced biological activity.

These synthetic routes can be optimized for laboratory or industrial scale-up to ensure high yield and purity .

Comparative Analysis with Related Compounds

The following table summarizes some structurally related compounds and their unique features:

Compound Name	Structure	Unique Features
8-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine	Structure	Anticancer activity
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine	Structure	Contains trifluoromethyl group
1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine	Structure	Acetyl group modifies reactivity

The uniqueness of ({8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)(methyl)amine lies in its specific combination of brominated triazole and pyrazine rings. This configuration allows for a range of chemical modifications tailored for various biological activities not found in its analogs .